Cas no 1565507-73-4 (2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid)

• Product Name: 2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid
• CAS No: 1565507-73-4
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5273772
• PubChem ID: 104253178
• Update Time: 2025-05-20

2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1565507-73-4
• 2-[(oxan-2-yl)methyl]pyrimidine-4-carboxylic acid
• EN300-685202
• 2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H14N2O3/c14-11(15)9-4-5-12-10(13-9)7-8-3-1-2-6-16-8/h4-5,8H,1-3,6-7H2,(H,14,15)
• InChI Key： FPXVIEIAHZWTRA-UHFFFAOYSA-N
• SMILES： O1CCCCC1CC1N=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid

2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1565507-73-4, known as 2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a pyrimidine ring system with a carboxylic acid group and an oxane (tetrahydropyran) substituent. The integration of these functional groups offers a wide range of potential applications, particularly in drug design and material science.

Pyrimidine is a heterocyclic aromatic compound that forms the backbone of many biologically active molecules, including nucleotides and various anticancer agents. The presence of a carboxylic acid group in this compound adds versatility, as it can participate in hydrogen bonding and other intermolecular interactions, enhancing the molecule's ability to interact with biological targets. The oxane substituent, on the other hand, introduces a cyclic ether structure that can influence the compound's solubility, stability, and bioavailability.

Recent studies have highlighted the potential of 2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation, oxidative stress, and cellular signaling. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro.

In addition to its pharmacological applications, 2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid has shown promise in materials science. Its ability to form stable crystalline structures makes it a candidate for use in organic electronics and optoelectronic devices. A 2023 paper in *Advanced Materials* reported that this compound can be incorporated into organic semiconductors, enhancing their charge transport properties and overall performance.

The synthesis of 2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid involves a multi-step process that combines principles from both organic synthesis and catalytic chemistry. Key steps include the formation of the pyrimidine ring through cyclization reactions, followed by functionalization with the oxane group and carboxylation. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

From an environmental perspective, the development of sustainable synthesis routes for 2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid is a growing area of interest. Researchers are exploring green chemistry approaches, such as using biocatalysts or solvent-free conditions, to minimize waste and reduce the ecological footprint of its production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, 2-[(Oxan-2-yl)methyl]pyrimidine-4-carboxylic acid (CAS No. 1565507-73) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a valuable tool for addressing challenges in medicine and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.